Cas no 2680692-23-1 (benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate)

• Product Name: benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate
• CAS No: 2680692-23-1
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5622027
• PubChem ID: 165933175
• Update Time: 2025-10-31

benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-ethoxyphenyl)-N-[(2-hydroxyphenyl)methyl]carbamate
• 2680692-23-1
• EN300-28301580
• benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C23H23NO4/c1-2-27-21-14-12-20(13-15-21)24(16-19-10-6-7-11-22(19)25)23(26)28-17-18-8-4-3-5-9-18/h3-15,25H,2,16-17H2,1H3
• InChI Key： XEYSHUVVPTVMEY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC(=CC=1)OCC)CC1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59Ų

Additional information on benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate

Professional Introduction to Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate (CAS No. 2680692-23-1)

Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate, a compound with the chemical identifier CAS No. 2680692-23-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of benzyl and N-(4-ethoxyphenyl) groups, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate have been the focus of extensive research due to its promising pharmacological profile. The compound's molecular structure incorporates both hydrophobic and hydrophilic regions, which are critical for its interaction with biological targets. Specifically, the N-(2-hydroxyphenyl) moiety enhances its solubility in polar environments while maintaining stability in non-polar conditions, making it an ideal candidate for various pharmacokinetic studies.

In recent years, there has been growing interest in carbamate-based compounds due to their ability to modulate enzyme activity and receptor binding. Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate has been investigated for its potential role in inhibiting specific enzymes involved in inflammatory pathways. Preliminary studies have demonstrated that this compound exhibits significant anti-inflammatory properties by selectively targeting cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

The pharmacological activity of Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate has also been explored in the context of neurodegenerative diseases. Research indicates that carbamates can cross the blood-brain barrier and interact with central nervous system receptors. This compound has shown promise in preclinical models as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of acetylcholinesterase activity is crucial.

Furthermore, the compound's structural similarity to known pharmacologically active molecules has prompted investigations into its potential as a lead compound for drug development. By leveraging computational chemistry techniques, researchers have been able to predict the binding affinity of Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate to various protein targets. These predictions have guided synthetic modifications aimed at optimizing its pharmacological properties and enhancing its therapeutic efficacy.

The synthesis of Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In addition to its pharmacological potential, Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate has been studied for its environmental stability and biodegradability. These characteristics are essential for ensuring that the compound does not pose long-term ecological risks upon release into the environment. Preliminary environmental impact assessments have shown that the compound degrades rapidly under aerobic conditions, minimizing potential ecological harm.

The development of new pharmaceuticals is often accompanied by rigorous safety testing to assess potential side effects and toxicity profiles. Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate has undergone comprehensive toxicological studies in vitro and in vivo. These studies have revealed that the compound exhibits low toxicity at therapeutic doses but may cause mild gastrointestinal discomfort at higher concentrations. This information is crucial for determining safe dosage regimens and minimizing adverse effects in clinical settings.

The future prospects for Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate are promising, with ongoing research focused on refining its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. These trials will provide definitive evidence of the compound's efficacy and safety in treating various diseases.

In conclusion, Benzyl N-(4-ethoxyphenyl)-N-(2-hydroxyphenyl)methylcarbamate (CAS No. 2680692-23-1) represents a significant advancement in pharmaceutical chemistry with diverse biological activities and therapeutic potential. Its unique molecular structure, combined with promising preclinical results, positions it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play a crucial role in developing innovative treatments for human health.